BENGHE Foundational & Exploratory

Check Availability & Pricing

molecular structure and chemical properties of
ethylhexyl methoxycinnamate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Octinoxate

Cat. No.: B3029922

Ethylhexyl Methoxycinnamate: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylhexyl methoxycinnamate (EHMC), also known as octinoxate, is a widely utilized organic
compound in the pharmaceutical and cosmetic industries, primarily functioning as a UVB filter
in sunscreen and other personal care products.[1][2] Its efficacy in absorbing UVB radiation
helps protect the skin from sun damage, including sunburn and the long-term risks of
photoaging and skin cancer.[1] This technical guide provides an in-depth overview of the
molecular structure, chemical properties, synthesis, and analytical methodologies related to
ethylhexyl methoxycinnamate, tailored for a scientific audience.

Molecular Structure and Chemical Properties

Ethylhexyl methoxycinnamate is the ester of 4-methoxycinnamic acid and 2-ethylhexanol.[1][3]
The predominant isomer is the trans (E) isomer, which is more stable and possesses the
desired UV-absorbing properties.[4] However, upon exposure to UV radiation, it can undergo
photoisomerization to the cis (Z) form, which has a lower UV-filtering efficiency.[3][4]

Chemical Structure:
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Chemical Name: 2-Ethylhexyl (2E)-3-(4-methoxyphenyl)prop-2-enoate[1]

Synonyms: Octinoxate, Octyl methoxycinnamate (OMC), Parsol MCX, Uvinul MC80[1][3]

Molecular Formula: C1sH2603[1]

Molecular Weight: 290.40 g/mol [5]

A diagram illustrating the general workflow for characterizing the molecular structure of
ethylhexyl methoxycinnamate is provided below.
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Figure 1. Molecular Structure Characterization Workflow
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Figure 1. Molecular Structure Characterization Workflow.

Physicochemical Properties
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A summary of the key physicochemical properties of ethylhexyl methoxycinnamate is presented
in the table below.

Property Value References
Appearance Clear to pale yellow, oily liquid [11[5]16]
Odor Practically odorless [6]

Insoluble in water; soluble in

Solubility oils and organic solvents like [11[31[5]
ethanol.

Melting Point -25 °C [31[7]

Boiling Point 198-200 °C [31[7]

Density 1.01 g/cm3 [3]

Refractive Index (at 20°C) 1.542-1.548 [6]

log KOW (Octanol-Water

High, indicating lipophilicit e}
Partition Coefficient) 9 g lipop y (8]

Spectroscopic Properties

The UV absorption spectrum of ethylhexyl methoxycinnamate is critical to its function as a
sunscreen agent.

Spectroscopic Property Value References
UV Absorption Maximum 308 - 310 nm (in the UVB

[11[6][°]
(Amax) range)
UV Absorption Range 280 - 320 nm [1][61[9]

Synthesis of Ethylhexyl Methoxycinnamate

Ethylhexyl methoxycinnamate is commercially synthesized through several routes, with
transesterification being a common method.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/19245454/
https://www.semanticscholar.org/paper/An-efficient-method-for-synthesis-of-2-ethyl-A-raw-Yadav-Chandalia/1add539cd21054c911d10d9f6a5e202bf8d1ea96
https://www.cosmeticsandtoiletries.com/testing/efficacy/article/21835395/photostability-test-for-additional-sunscreen-claims-part-i-protocol-setup
https://www.cosmeticsandtoiletries.com/testing/efficacy/article/21835395/photostability-test-for-additional-sunscreen-claims-part-i-protocol-setup
https://pubmed.ncbi.nlm.nih.gov/19245454/
https://nopr.niscpr.res.in/bitstream/123456789/16837/1/IJCT%206(1)%2019-23.pdf
https://www.semanticscholar.org/paper/An-efficient-method-for-synthesis-of-2-ethyl-A-raw-Yadav-Chandalia/1add539cd21054c911d10d9f6a5e202bf8d1ea96
https://nopr.niscpr.res.in/bitstream/123456789/16837/1/IJCT%206(1)%2019-23.pdf
https://cdnmedia.eurofins.com/apac/media/601366/photostability.pdf
https://nopr.niscpr.res.in/bitstream/123456789/16837/1/IJCT%206(1)%2019-23.pdf
https://cdnmedia.eurofins.com/apac/media/601366/photostability.pdf
https://nopr.niscpr.res.in/bitstream/123456789/16837/1/IJCT%206(1)%2019-23.pdf
https://www.cosmeticsandtoiletries.com/testing/efficacy/article/21835395/photostability-test-for-additional-sunscreen-claims-part-i-protocol-setup
https://pubmed.ncbi.nlm.nih.gov/29594898/
https://pubmed.ncbi.nlm.nih.gov/19245454/
https://www.cosmeticsandtoiletries.com/testing/efficacy/article/21835395/photostability-test-for-additional-sunscreen-claims-part-i-protocol-setup
https://ntp.niehs.nih.gov/sites/default/files/2024-04/uv_er_binding_redacted_disclaimer.pdf
https://pubmed.ncbi.nlm.nih.gov/19245454/
https://www.cosmeticsandtoiletries.com/testing/efficacy/article/21835395/photostability-test-for-additional-sunscreen-claims-part-i-protocol-setup
https://ntp.niehs.nih.gov/sites/default/files/2024-04/uv_er_binding_redacted_disclaimer.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis via Transesterification

This method involves the reaction of an alkyl ester of 4-methoxycinnamic acid (such as ethyl 4-
methoxycinnamate) with 2-ethylhexanol in the presence of a catalyst.

Experimental Protocol: Transesterification of Ethyl 4-Methoxycinnamate[3]
e Reactants:
o Ethyl 4-methoxycinnamate (EMC): 30 g (0.145 gmol)
o 2-Ethylhexanol: 100 mL (in excess)
o p-Toluenesulfonic acid (catalyst): 3 g
o Apparatus: A reaction flask equipped with a stirrer and a reflux condenser.

e Procedure: a. Charge the reactants into the reaction flask. b. Heat the mixture to 150°C with
constant agitation at 1000 rpm. c. Maintain the reaction for 6 hours. d. After the reaction,
distill off the excess 2-ethylhexanol and ethanol produced under vacuum. e. Add benzene to
the residue and wash the benzene layer with a 10% sodium carbonate solution, followed by
water, to remove the catalyst. f. Dry the benzene layer with anhydrous sodium sulfate. g.
Remove the benzene by vacuum distillation. h. Purify the final product, ethylhexyl
methoxycinnamate, by vacuum distillation.

* Yield: Approximately 93% conversion of ethyl 4-methoxycinnamate.[3]

A diagram representing the synthesis and purification workflow is shown below.
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Figure 2. Synthesis and Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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